Cas no 1394737-65-5 (N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1394737-65-5
• MF: C₁₄H₁₆BrN₃O
• MW: 322.200342178345
• CID: 5759955
• PubChem ID: 71924923
• Update Time: 2025-05-20

N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26622586
• AKOS033264091
• N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• N-(3-bromopyridin-2-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• Z1331511180
• 1394737-65-5

• Inchi： 1S/C14H16BrN3O/c1-2-8-18-9-5-11(6-10-18)14(19)17-13-12(15)4-3-7-16-13/h1,3-4,7,11H,5-6,8-10H2,(H,16,17,19)
• InChI Key： VIDNVRDWFXUPDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NC(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 321.04767g/mol
• Monoisotopic Mass: 321.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.2Ų

Additional information on N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Introduction to N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1394737-65-5)

N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1394737-65-5, represents a sophisticated molecular structure that combines elements of pyridine, propargyl, and piperidine moieties. The unique arrangement of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is characterized by its brominated pyridine ring, which serves as a key pharmacophore for interactions with biological targets. The propargyl group introduces a triple bond that can be further functionalized, offering versatility in chemical modifications. Additionally, the piperidine ring contributes to the compound's solubility and bioavailability, making it an attractive scaffold for medicinal applications.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The compound N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been investigated for its potential role in modulating enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. Its structural features suggest that it may interfere with key signaling pathways by binding to specific protein targets.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block for the synthesis of more complex derivatives. The presence of both bromine and propargyl groups allows for diverse chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of additional functional groups, thereby expanding the compound's pharmacological profile.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. Pyridine derivatives, in particular, have shown remarkable efficacy in various therapeutic contexts. The bromopyridine moiety in N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is known to enhance binding affinity to biological targets due to its ability to form hydrogen bonds and π-stacking interactions. This feature makes it an excellent candidate for developing high-affinity ligands.

The propargyl group in the compound's structure also plays a crucial role in its pharmacological activity. Propargyl alkanes are well-documented for their ability to modulate enzyme activity and receptor function. In particular, propargyl derivatives have been explored as inhibitors of kinases and other enzymes involved in cellular signaling. The triple bond in the propargyl group can be further functionalized to introduce additional pharmacophores, enhancing the compound's therapeutic potential.

Piperidine carboxamides are another class of compounds that have shown promise in drug development. The piperidine ring provides a favorable balance of lipophilicity and solubility, making it an ideal scaffold for oral administration. Additionally, piperidine derivatives are known to exhibit good metabolic stability, which is crucial for maintaining drug efficacy over time.

The combination of these structural features makes N-(3-bromopyridin-2-yl)-1-(prop-2-yn-1-y)piperidine -4-carboxamide a compelling candidate for further investigation. Researchers are exploring its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, its ability to modulate inflammatory pathways suggests that it may have applications in treating chronic inflammatory diseases.

In conclusion, N-(3-bromopyridin -2 -y l)-1-(prop -2 -yn -1 -y l)piperidine -4-carboxamide represents a promising therapeutic agent with significant potential in various disease areas. Its unique molecular structure, characterized by brominated pyridine, propargyl, and piperidine moieties, offers versatility in chemical modifications and biological interactions. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications.